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Compound of Interest

Compound Name:
2-Hydroxy-8-methylquinoline-3-

carbaldehyde

Cat. No.: B011028 Get Quote

Foundational Strategy: An Integrated Analytical
Workflow
The elucidation of a novel or synthesized molecule is a systematic process of deduction. No

single technique provides a complete picture; rather, we construct a molecular portrait from

complementary pieces of evidence. Our strategy for 2-hydroxy-8-methylquinoline-3-
carbaldehyde begins with its synthesis to obtain a pure sample, followed by a cascade of

spectroscopic and analytical techniques designed to probe its elemental composition,

functional groups, atomic connectivity, and finally, its precise three-dimensional arrangement.
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Synthesis & Purification

Initial Characterization

Detailed Structural Mapping

Definitive Confirmation

Chemical Synthesis
(Vilsmeier-Haack Reaction)

Purification
(Recrystallization/Chromatography)

Mass Spectrometry
(Molecular Formula)

IR Spectroscopy
(Functional Groups)

UV-Vis Spectroscopy
(Conjugated System)

¹H NMR
(Proton Framework)

¹³C NMR
(Carbon Skeleton)

2D NMR (COSY, HSQC)
(Connectivity)

Single Crystal X-ray
Crystallography
(3D Structure)
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DMF

Vilsmeier Reagent
[ClCH=N⁺(CH₃)₂]Cl⁻

Formation

POCl₃

Formation

Cyclized Intermediate

Formylation & Cyclization

N-(2-methylphenyl)acetamide

Formylation & Cyclization

2-Chloro-8-methylquinoline-3-carbaldehyde

Aromatization

2-Hydroxy-8-methylquinoline-3-carbaldehyde

Hydrolysis
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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